Cas no 1218023-56-3 (2-Amino-N-cyclohexyl-N-methylbutanamide)

• Product Name: 2-Amino-N-cyclohexyl-N-methylbutanamide
• CAS No: 1218023-56-3
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 4777866
• Update Time: 2026-02-27

2-Amino-N-cyclohexyl-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-cyclohexyl-N-methylbutanamide
• 2-Amino-N-cyclohexyl-N-methylbutanamide

• Inchi： 1S/C11H22N2O/c1-3-10(12)11(14)13(2)9-7-5-4-6-8-9/h9-10H,3-8,12H2,1-2H3
• InChI Key： QJGXUAXCPFJRAO-UHFFFAOYSA-N
• SMILES： O=C(C(CC)N)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 198.173
• Monoisotopic Mass: 198.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-cyclohexyl-N-methylbutanamide

Comprehensive Overview of 2-Amino-N-cyclohexyl-N-methylbutanamide (CAS No. 1218023-56-3): Properties, Applications, and Research Insights

2-Amino-N-cyclohexyl-N-methylbutanamide (CAS No. 1218023-56-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This amide derivative combines a cyclohexyl group with a methylated amino moiety, offering versatile reactivity for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for novel therapeutic agents, particularly in neurological and metabolic disorder studies.

The molecular structure of 2-Amino-N-cyclohexyl-N-methylbutanamide features a secondary amide linkage with strategic substitutions that enhance its stability and bioavailability. Its CAS No. 1218023-56-3 serves as a critical identifier in chemical databases, facilitating global research collaboration. Current studies focus on its hydrogen bonding capacity and stereochemical properties, which influence its interactions with biological targets. These characteristics make it valuable for developing enzyme inhibitors and receptor modulators.

In pharmaceutical applications, 2-Amino-N-cyclohexyl-N-methylbutanamide demonstrates promise as a precursor for CNS-active compounds. Its balanced lipophilicity, indicated by calculated LogP values, suggests favorable blood-brain barrier penetration—a hot topic in neurodegenerative disease research. The compound's N-methyl group enhances metabolic stability, addressing a key challenge in drug development forums. Recent patent literature highlights its incorporation into prodrug formulations for enhanced therapeutic delivery.

Synthetic approaches to CAS No. 1218023-56-3 typically involve amide coupling reactions between functionalized butanoic acid derivatives and N-methylcyclohexylamine. Optimized protocols emphasize green chemistry principles, reflecting industry trends toward sustainable synthesis. Analytical characterization employs advanced techniques like HPLC-MS and NMR spectroscopy, with particular focus on confirming the stereochemical purity crucial for biological activity.

The safety profile of 2-Amino-N-cyclohexyl-N-methylbutanamide remains under active investigation, with preliminary studies suggesting favorable toxicological parameters. Its stability under physiological conditions makes it suitable for formulation development, another trending research area. Computational modeling studies predict its potential as a pharmacophore in designing next-generation therapeutics, particularly for protein-protein interaction targets.

From a commercial perspective, CAS No. 1218023-56-3 serves niche markets in custom synthesis and research chemicals. Suppliers emphasize strict quality control measures, including residual solvent analysis and isotopic purity verification—topics frequently searched by quality assurance professionals. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical considerations for end-users.

Emerging applications explore 2-Amino-N-cyclohexyl-N-methylbutanamide in material science, particularly as a monomer for functional polymers. Its ability to form hydrogen-bonded networks contributes to developing smart materials with temperature-responsive properties. This interdisciplinary potential aligns with growing interest in biohybrid materials across scientific communities.

Regulatory aspects of CAS No. 1218023-56-3 comply with major chemical inventories (TSCA, REACH), though researchers should verify regional requirements—a common query in regulatory compliance forums. The compound's environmental fate parameters are being evaluated using OECD-standard biodegradation tests, reflecting increased focus on green chemistry metrics in publication requirements.

Future research directions for 2-Amino-N-cyclohexyl-N-methylbutanamide may explore its chiral resolution for enantioselective applications, or modifications to enhance water solubility—both frequent topics in medicinal chemistry optimization. Collaborative studies between computational chemists and experimentalists could unlock new applications for this versatile chemical entity in cutting-edge therapeutic development.